Cas no 880363-74-6 (3-(3,4,5-Trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-amine)

• Product Name: 3-(3,4,5-Trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-amine
• CAS No: 880363-74-6
• MF: C₁₂H₁₃N₅O₃S
• MW: 307.328320264816
• CID: 4718226
• Update Time: 2025-05-30

3-(3,4,5-Trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-amine
• 3-(3,4,5-Trimethoxyphenyl)[1,2,4]triazolo-[3,4-b][1,3,4]thiadiazol-6-amine
• 3-(3,4,5-trimethoxyphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-amine
• BBL007558
• STK408085
• 3-(3,4,5-Trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-amine

• Inchi： 1S/C12H13N5O3S/c1-18-7-4-6(5-8(19-2)9(7)20-3)10-14-15-12-17(10)16-11(13)21-12/h4-5H,1-3H3,(H2,13,16)
• InChI Key： PSRXYEUKIBVGQB-UHFFFAOYSA-N
• SMILES： S1C(N)=NN2C1=NN=C2C1C=C(C(=C(C=1)OC)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 352
• Topological Polar Surface Area: 125

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 3-(3,4,5-Trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-amine

Research Briefing on 3-(3,4,5-Trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-amine (CAS: 880363-74-6)

3-(3,4,5-Trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-amine (CAS: 880363-74-6) is a novel heterocyclic compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound belongs to the [1,2,4]triazolo[3,4-b][1,3,4]thiadiazole class, which is known for its diverse pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory properties. The presence of the trimethoxyphenyl moiety further enhances its potential as a bioactive molecule, particularly in targeting tubulin polymerization, a key mechanism in cancer therapy.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activities of this compound. In vitro and in vivo experiments have demonstrated its potent antiproliferative effects against various cancer cell lines, including breast, lung, and colon cancers. The compound's ability to inhibit tubulin polymerization has been identified as a primary mechanism, leading to cell cycle arrest at the G2/M phase and subsequent apoptosis. Additionally, structural-activity relationship (SAR) studies have highlighted the importance of the trimethoxyphenyl group in enhancing binding affinity to the colchicine-binding site of tubulin.

In addition to its anticancer properties, 3-(3,4,5-Trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-amine has shown promising results in antimicrobial assays. Preliminary data indicate significant activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA), as well as antifungal effects against Candida species. These findings suggest its potential as a dual-action therapeutic agent, addressing both oncological and infectious diseases.

Despite these promising results, challenges remain in optimizing the pharmacokinetic and pharmacodynamic profiles of this compound. Current research efforts are directed toward improving its solubility, bioavailability, and metabolic stability through structural modifications. Furthermore, toxicological studies are underway to evaluate its safety profile and potential side effects, which are critical for advancing it to preclinical and clinical trials.

In conclusion, 3-(3,4,5-Trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-amine represents a promising candidate for further development in both anticancer and antimicrobial therapies. Its unique structural features and potent biological activities make it a valuable subject for ongoing and future research in the chemical biology and medicinal chemistry fields.